Cas no 2470441-13-3 (2,2,4,4-Tetramethyloxolane-3-carboxylic acid)

• Product Name: 2,2,4,4-Tetramethyloxolane-3-carboxylic acid
• CAS No: 2470441-13-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD32710679
• CID: 5670817
• PubChem ID: 155819651
• Update Time: 2025-05-23

2,2,4,4-Tetramethyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2470441-13-3
• 2,2,4,4-tetramethyloxolane-3-carboxylic acid
• EN300-26961471
• 2,2,4,4-Tetramethyloxolane-3-carboxylic acid

• MDL： MFCD32710679
• Inchi： 1S/C9H16O3/c1-8(2)5-12-9(3,4)6(8)7(10)11/h6H,5H2,1-4H3,(H,10,11)
• InChI Key： OOXZINGOZDHBHZ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2,4,4-Tetramethyloxolane-3-carboxylic acid

Recent Advances in the Study of 2,2,4,4-Tetramethyloxolane-3-carboxylic acid (CAS: 2470441-13-3)

2,2,4,4-Tetramethyloxolane-3-carboxylic acid (CAS: 2470441-13-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxolane ring structure and carboxylic acid functionality, has shown promising potential in various applications, including drug development, material science, and chemical synthesis. Recent studies have focused on elucidating its physicochemical properties, biological activities, and synthetic pathways, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of novel pharmaceutical agents. Researchers have demonstrated that 2,2,4,4-Tetramethyloxolane-3-carboxylic acid can serve as a versatile intermediate in the construction of complex molecules with potential therapeutic applications. Its rigid oxolane ring and carboxylic acid group make it an attractive candidate for the development of inhibitors targeting specific enzymes or receptors. Recent publications have highlighted its use in the synthesis of small-molecule inhibitors for inflammatory and metabolic disorders.

In addition to its pharmaceutical applications, the compound has also been studied for its potential in material science. The tetramethyl substitution on the oxolane ring imparts steric hindrance, which can influence the stability and reactivity of the molecule. This property has been exploited in the design of new polymeric materials and catalysts. Recent work has shown that derivatives of 2,2,4,4-Tetramethyloxolane-3-carboxylic acid can enhance the performance of certain catalytic systems, offering improvements in efficiency and selectivity.

Another significant aspect of recent research has been the exploration of the compound's biological activity. Preliminary studies have indicated that 2,2,4,4-Tetramethyloxolane-3-carboxylic acid and its derivatives may exhibit antimicrobial and anti-inflammatory properties. These findings have spurred further investigation into its mechanism of action and potential as a lead compound for new therapeutics. Researchers are particularly interested in its ability to modulate specific biochemical pathways, which could have implications for treating a range of diseases.

The synthetic routes to 2,2,4,4-Tetramethyloxolane-3-carboxylic acid have also been a focus of recent studies. Advances in organic synthesis have enabled more efficient and scalable methods for its production, addressing previous challenges related to yield and purity. These developments are critical for ensuring the compound's availability for further research and potential commercialization. Recent publications have detailed innovative approaches, including catalytic asymmetric synthesis and green chemistry techniques, to optimize its production.

In conclusion, 2,2,4,4-Tetramethyloxolane-3-carboxylic acid (CAS: 2470441-13-3) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications, from drug development to material science, underscore its versatility and potential. Ongoing studies continue to uncover new insights into its properties and uses, paving the way for future innovations. Researchers and industry professionals are encouraged to stay abreast of these developments, as they may hold the key to addressing some of the most pressing challenges in the field.